Cas no 63208-73-1 (4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene)
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]benzothiazole, 2-(4-chlorophenyl)-5,6,7,8-tetrahydro-
- 2-(4-CHLOROPHENYL)-5,6,7,8-TETRAHYDROIMIDAZO[2,1-B][1,3]BENZOTHIAZOLE
- 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene
- 2R-1168
- 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-triene
- CHEMBL194260
- 2-(4-chlorophenyl)-5,6,7,8-tetrahydrobenzo[d]imidazo[2,1-b]thiazole
- CCG-137931
- AO-081/40675641
- F1606-0022
- AKOS001867025
- Z276147832
- 63208-73-1
- MFCD02187371
- 2-(4-chlorophenyl)-5,6,7,8-tetrahydrobenzo[d]imidazo[2,1-b][1,3]thiazole
-
- MDL: MFCD02187371
- Inchi: 1S/C15H13ClN2S/c16-11-7-5-10(6-8-11)12-9-18-13-3-1-2-4-14(13)19-15(18)17-12/h5-9H,1-4H2
- InChI Key: OYHWMTSOUDBGCE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CN2C(=N1)SC1CCCCC2=1
Computed Properties
- Exact Mass: 288.0487973Da
- Monoisotopic Mass: 288.0487973Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 45.5Ų
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299673-100 mg |
2-(4-Chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole; . |
63208-73-1 | 100mg |
€221.50 | 2023-04-26 | ||
| Enamine | EN300-17619650-1.0g |
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene |
63208-73-1 | 1.0g |
$492.0 | 2023-01-01 | ||
| Enamine | EN300-17619650-2.5g |
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene |
63208-73-1 | 2.5g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-17619650-5.0g |
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene |
63208-73-1 | 5.0g |
$1291.0 | 2023-01-01 | ||
| Enamine | EN300-17619650-10.0g |
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene |
63208-73-1 | 10.0g |
$1623.0 | 2023-01-01 | ||
| Key Organics Ltd | 2R-1168-1MG |
2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole |
63208-73-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 2R-1168-5MG |
2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole |
63208-73-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 2R-1168-10MG |
2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole |
63208-73-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 2R-1168-50MG |
2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole |
63208-73-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 2R-1168-100MG |
2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole |
63208-73-1 | >90% | 100mg |
£146.00 | 2025-02-09 |
4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene
Introduction to 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.02,6dodeca-1(8),3,5-triene and Its Significance in Modern Chemical Research
The compound with the CAS number 63208-73-1, identified as 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.02,6dodeca-1(8),3,5-triene, represents a fascinating molecule in the realm of heterocyclic chemistry. This tricyclic structure, featuring a sulfur-containing ring and multiple nitrogen atoms, has garnered significant attention due to its unique structural framework and potential biological activities. The presence of a chlorophenyl substituent at the fourth position further enhances its complexity and reactivity, making it a valuable scaffold for medicinal chemists and researchers exploring novel therapeutic agents.
In recent years, the study of tricyclic compounds has seen remarkable advancements, particularly in the development of pharmacologically active molecules. The 7-thia-2,5-diazatricyclic core of this compound is particularly noteworthy, as it mimics the architecture of several natural products and bioactive scaffolds. This structural motif has been extensively explored for its ability to interact with biological targets, including enzymes and receptors, thereby modulating various physiological processes. The diazatricyclic system not only provides rigidity to the molecule but also introduces conformational constraints that can be exploited to optimize binding affinity and selectivity.
The chlorophenyl group attached to the tricyclic system plays a crucial role in determining the compound's chemical behavior and biological properties. Chlorophenyl derivatives are well-known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The chlorine atom's electronegativity influences electronic distribution within the molecule, affecting its reactivity and interaction with biological systems. This feature makes 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.02,6dodeca-1(8),3,5-triene a promising candidate for further investigation in drug discovery programs.
Recent research has highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions, thereby enhancing molecular recognition. The incorporation of a sulfur atom into the tricyclic framework of this compound not only contributes to its structural diversity but also opens up possibilities for unique chemical modifications and functionalizations. Such modifications can be tailored to improve solubility, metabolic stability, and pharmacokinetic properties.
The synthesis of complex tricyclic compounds like 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.02,6dodeca-1(8),3,5-triene presents significant challenges due to their intricate stereochemistry and multiple rings. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed reactions, organometallic chemistry, and computational modeling have greatly facilitated the design and synthesis of these complex structures. These advancements have enabled researchers to explore novel synthetic pathways and optimize reaction conditions for higher yields and better regioselectivity.
The potential biological activity of this compound has prompted several studies aimed at evaluating its interaction with various biological targets. Preliminary computational studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways and cancer metabolism. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for these targets. Further experimental validation through in vitro assays and cell-based models is warranted to elucidate its mechanism of action and therapeutic potential.
The versatility of 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.02,6dodeca-1(8),3,5-triene extends beyond its pharmaceutical applications; it also holds promise in materials science due to its rigid tricyclic structure and functionalizable side chains. Such compounds can serve as building blocks for designing novel polymers, liquid crystals, or organic electronic materials with tailored properties. The ability to modify specific positions within the molecule allows for fine-tuning of physical characteristics such as melting point, solubility, and thermal stability.
In conclusion, 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.02,6dodeca-1(8),3,5-triene (CAS no 63208-73-1) represents a structurally complex and biologically relevant molecule with significant potential across multiple disciplines of chemical research. Its unique tricyclic framework combined with functional groups like the chlorophenyl substituent makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases including cancer and inflammation-related disorders.
63208-73-1 (4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5-triene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)